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  3. N'-{(E)-[1-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2,5-dimethyl-1H-pyrrol-3-yl]methylidene}naphtho[2,1-b]furan-2-carbohydrazide
N'-{(E)-[1-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2,5-dimethyl-1H-pyrrol-3-yl]methylidene}naphtho[2,1-b]furan-2-carbohydrazide N'-{(E)-[1-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2,5-dimethyl-1H-pyrrol-3-yl]methylidene}naphtho[2,1-b]furan-2-carbohydrazide
Brand Name: Vulcanchem
CAS No.:
VCID: VC0920347
InChI: InChI=1S/C29H24N4O2S/c1-17-13-20(18(2)33(17)29-24(15-30)22-9-5-6-10-27(22)36-29)16-31-32-28(34)26-14-23-21-8-4-3-7-19(21)11-12-25(23)35-26/h3-4,7-8,11-14,16H,5-6,9-10H2,1-2H3,(H,32,34)/b31-16+
SMILES: CC1=CC(=C(N1C2=C(C3=C(S2)CCCC3)C#N)C)C=NNC(=O)C4=CC5=C(O4)C=CC6=CC=CC=C65
Molecular Formula: C29H24N4O2S
Molecular Weight: 492.6 g/mol

N'-{(E)-[1-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2,5-dimethyl-1H-pyrrol-3-yl]methylidene}naphtho[2,1-b]furan-2-carbohydrazide

CAS No.:

Cat. No.: VC0920347

Molecular Formula: C29H24N4O2S

Molecular Weight: 492.6 g/mol

* For research use only. Not for human or veterinary use.

N'-{(E)-[1-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2,5-dimethyl-1H-pyrrol-3-yl]methylidene}naphtho[2,1-b]furan-2-carbohydrazide -

Specification

Molecular Formula C29H24N4O2S
Molecular Weight 492.6 g/mol
IUPAC Name N-[(E)-[1-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2,5-dimethylpyrrol-3-yl]methylideneamino]benzo[e][1]benzofuran-2-carboxamide
Standard InChI InChI=1S/C29H24N4O2S/c1-17-13-20(18(2)33(17)29-24(15-30)22-9-5-6-10-27(22)36-29)16-31-32-28(34)26-14-23-21-8-4-3-7-19(21)11-12-25(23)35-26/h3-4,7-8,11-14,16H,5-6,9-10H2,1-2H3,(H,32,34)/b31-16+
Standard InChI Key OQTUCONHSXDZSB-WCMJOSRZSA-N
Isomeric SMILES CC1=CC(=C(N1C2=C(C3=C(S2)CCCC3)C#N)C)/C=N/NC(=O)C4=CC5=C(O4)C=CC6=CC=CC=C65
SMILES CC1=CC(=C(N1C2=C(C3=C(S2)CCCC3)C#N)C)C=NNC(=O)C4=CC5=C(O4)C=CC6=CC=CC=C65
Canonical SMILES CC1=CC(=C(N1C2=C(C3=C(S2)CCCC3)C#N)C)C=NNC(=O)C4=CC5=C(O4)C=CC6=CC=CC=C65

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